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Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Diaminobenzenesulfonic acid, with the CAS number 7474-78-4, is an aromatic sulfonic
acid that serves as a versatile intermediate in various chemical syntheses.[1] Its structure,
featuring a benzene ring substituted with two amino groups and a sulfonic acid group, provides
multiple reactive sites, making it a valuable building block in the production of dyes and other
organic compounds.[1][2][3] This technical guide provides an in-depth overview of the chemical
properties, synthesis, and safety considerations of 3,4-diaminobenzenesulfonic acid.

Chemical and Physical Properties

3,4-Diaminobenzenesulfonic acid is typically a solid substance, appearing as a white to off-
white or yellow to brown powder.[2] While it does not have a distinct odor, care should be taken
during handling due to its potential for irritation.[2] The presence of the sulfonic acid group
generally imparts water solubility.[1]

A summary of its key quantitative properties is presented in the table below.
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Property

Value

Source

Molecular Formula

CeHsN203S

[LI(2][4105]06]i7]

Molecular Weight 188.201 g/mol [11[2][41[5]

Melting Point -12 °C [4115]1[8]

Boiling Point 178-179 °C at 3 mm Hg [41151[8]

Density 0.936 g/mL at 25 °C [41[5]

pKa (Predicted) -0.52 £ 0.50 [21[41[5]

Refractive Index (n20/D) 1.441 [4115]

Flash Point >230 °F [4][5]
Soluble in hexane, toluene,

Solubility ethanol, and acetone. [21[41[5]
Sparingly soluble in water.

Appearance Yellow to Brown Solid [2]

Storage Temperature

Room Temperature, Keep in

dark place, Sealed in dry

[2]141[5]

Synthesis of 3,4-Diaminobenzenesulfonic Acid

A common method for the synthesis of 3,4-diaminobenzenesulfonic acid involves the

sulfonation of 1,2-diaminobenzene (o-phenylenediamine).[4][9]

Experimental Protocol: Sulfonation of o-

Phenylenediamine

This protocol describes a continuous flow microreactor synthesis method.

Materials:

e 1,2-Diaminobenzene (o-phenylenediamine)

e 95-97% Sulfuric acid
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e |ce-water bath
Procedure:

o Preparation of the Sulfonation Mixture: Dissolve 160 g (1.48 mol) of 1,2-diaminobenzene in
800 g (435 mL; 8.16 mol) of 95-97% sulfuric acid.[4][9]

e Reaction in Microreactor: The prepared sulfonation mixture is pumped into a continuous flow
microreactor.[4][9] The reaction is carried out at varying temperatures and residence times to
optimize the yield.[4][9]

o At a reaction temperature of 160 °C with a residence time of 25 minutes, the yield is 80%.

[9]

o At a reaction temperature of 180 °C, the yield increases with residence time: 89% (5 min),
90% (10 min), and 100% (25 min).[9]

e Precipitation and Isolation: Upon exiting the reactor, the reaction mixture is rapidly cooled
with water, causing the 3,4-diaminobenzenesulfonic acid product to precipitate in an ice-
water bath.[4][9]

« Filtration and Characterization: The precipitated product is isolated by filtration.[4][9] The final
product is a white solid.[4][9]

Characterization: The structure and purity of the synthesized 3,4-diaminobenzenesulfonic
acid can be confirmed using nuclear magnetic resonance (NMR) spectroscopy. *H-NMR
spectroscopy (400 MHz, DMSO-d6) is used to verify the formation of the desired product and
the absence of isomers.[4][9]

A patented method also describes a process where 1,2-diaminobenzene is reacted with
anhydrous sulfuric acid at a temperature between 100 to 160 °C for 1 to 20 hours.[10][11]
Following the reaction, water or ice is added to the mixture to achieve a sulfuric acid
concentration of 30 to 75% by weight, which facilitates the precipitation of the product.[10][11]
The precipitated 3,4-diaminobenzenesulfonic acid is then isolated by filtration.[10][11]

Applications
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The primary application of 3,4-diaminobenzenesulfonic acid is in the textile industry as a dye
intermediate.[2] It is a crucial component in the synthesis of various acid and reactive dyes.[2]
Its chemical structure allows it to react with other compounds to form colored products that can
be applied to textiles.[2] Additionally, it serves as a reagent and building block for the synthesis
of other organic compounds in chemical research.[2]

Safety and Handling

3,4-Diaminobenzenesulfonic acid is classified as a hazardous substance. It is known to
cause skin and serious eye irritation and may cause respiratory irritation.[12][13][14]

Hazard Statements:

e H315: Causes skin irritation.[12]

e H319: Causes serious eye irritation.[12]

e H335: May cause respiratory irritation.[12]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[12]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[12]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[12]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[12]

It is imperative to handle this chemical in a well-ventilated area and to use appropriate personal
protective equipment (PPE), including gloves, goggles, and protective clothing.[12][15] In case
of contact or inhalation, immediate medical attention should be sought.[2]

Visualizations
Synthesis Workflow of 3,4-Diaminobenzenesulfonic Acid
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Caption: Workflow for the synthesis of 3,4-diaminobenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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